![molecular formula C19H28N2O4S2 B4640668 3-[(4-methyl-1-piperidinyl)carbonyl]-4-(methylthio)-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide](/img/structure/B4640668.png)
3-[(4-methyl-1-piperidinyl)carbonyl]-4-(methylthio)-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide
Description
Benzenesulfonamide derivatives are a class of compounds known for their diverse pharmacological activities. These compounds feature a sulfonyl group attached to a benzene ring and often include various substituents that can significantly affect their chemical and physical properties. Research into these compounds is driven by their potential applications in medicine and industry.
Synthesis Analysis
The synthesis of benzenesulfonamide derivatives often involves the condensation of sulfonyl chlorides with amines or the reaction of sulfonamides with aldehydes or ketones. For example, a study reported the synthesis of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide, highlighting a straightforward approach to creating complex sulfonamide structures (Al-Hourani et al., 2016).
Molecular Structure Analysis
X-ray crystallography is a common technique used to determine the molecular structures of benzenesulfonamides. For instance, the crystal structure of a tetraphenylethylene derivative of benzenesulfonamide was elucidated, showing how molecular arrangements and hydrogen bonding contribute to the compound's properties (Jia et al., 2019).
Chemical Reactions and Properties
Benzenesulfonamides undergo various chemical reactions, including sulfonation, amination, and coupling reactions, which can modify their chemical properties for targeted applications. These reactions are fundamental in developing new compounds with enhanced activity or selectivity.
Physical Properties Analysis
The physical properties of benzenesulfonamides, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. Modifications to the sulfonamide group or the introduction of different substituents can lead to significant changes in these properties, affecting their application potential.
Chemical Properties Analysis
The chemical properties of benzenesulfonamides, including their reactivity, stability, and interaction with biological targets, are key factors in their application in drug development. For example, their inhibitory activity against various enzymes, such as carbonic anhydrases, has been extensively studied, demonstrating the importance of structural modifications for achieving desired biological activities (Mishra et al., 2017).
properties
IUPAC Name |
3-(4-methylpiperidine-1-carbonyl)-4-methylsulfanyl-N-(oxolan-2-ylmethyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4S2/c1-14-7-9-21(10-8-14)19(22)17-12-16(5-6-18(17)26-2)27(23,24)20-13-15-4-3-11-25-15/h5-6,12,14-15,20H,3-4,7-11,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBABMCUFSJLWJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=C(C=CC(=C2)S(=O)(=O)NCC3CCCO3)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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